Cas no 1000578-18-6 (3-Bromo-4-iodoisopropylbenzene)

• Product Name: 3-Bromo-4-iodoisopropylbenzene
• CAS No: 1000578-18-6
• MF: C₉H₁₀BrI
• MW: 324.984174251556
• CID: 3157760
• PubChem ID: 44891189
• Update Time: 2025-05-25

3-Bromo-4-iodoisopropylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-iodo-4-isopropylbenzene
• 3-Bromo-4-iodoisopropylbenzene
• YPAAYRSBEOPROG-UHFFFAOYSA-N
• FS-5479
• 1000578-18-6
• DTXSID101278259
• 2-Bromo-1-iodo-4-(propan-2-yl)benzene
• AKOS026671382
• SCHEMBL3747301
• DB-116622
• 2-Bromo-1-iodo-4-(1-methylethyl)benzene
• H11162
• CS-0195189
• MFCD09878133
• 2-bromo-1-iodo-4-propan-2-ylbenzene
• 1-iodo-2-bromo-4-isopropylbenzene

• MDL： MFCD09878133
• Inchi： 1S/C9H10BrI/c1-6(2)7-3-4-9(11)8(10)5-7/h3-6H,1-2H3
• InChI Key： YPAAYRSBEOPROG-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1Br)C(C)C

Computed Properties

• Exact Mass: 323.90106g/mol
• Monoisotopic Mass: 323.90106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 3-Bromo-4-iodoisopropylbenzene

3-Bromo-4-iodoisopropylbenzene (CAS No. 1000578-18-6): A Versatile Intermediate for Organic Synthesis and Pharmaceutical Applications

3-Bromo-4-iodoisopropylbenzene (CAS No. 1000578-18-6) is a highly functionalized aromatic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its bromo and iodo substituents on an isopropylbenzene backbone, serves as a critical building block for the synthesis of complex molecules. Its unique structural features make it a valuable intermediate for cross-coupling reactions, such as Suzuki-Miyaura, Negishi, and Sonogashira couplings, which are pivotal in modern drug discovery and material design.

The CAS No. 1000578-18-6 identifier ensures precise identification of this compound in regulatory and commercial contexts, while its systematic name, 3-Bromo-4-iodoisopropylbenzene, highlights its molecular structure. Researchers and manufacturers often search for this compound using variations like "3-bromo-4-iodo cumene" or "halogenated isopropylbenzene derivatives", reflecting its niche yet growing demand. Recent trends in green chemistry and sustainable synthesis have also spurred interest in optimizing the production and application of such halogenated intermediates, aligning with global efforts to reduce environmental impact.

One of the key advantages of 3-Bromo-4-iodoisopropylbenzene is its role in pharmaceutical intermediates. For instance, it is employed in the synthesis of biaryl compounds, which are foundational structures in many FDA-approved drugs. The compound's halogen atoms provide reactive sites for further functionalization, enabling the creation of diverse molecular architectures. This versatility answers frequent search queries like "how to modify bromo-iodo arenes" or "applications of halogenated benzene derivatives", showcasing its relevance in academic and industrial research.

In addition to pharmaceuticals, 3-Bromo-4-iodoisopropylbenzene finds utility in material science, particularly in the development of organic semiconductors and liquid crystals. The compound's ability to participate in palladium-catalyzed reactions makes it a candidate for constructing conjugated systems, a hot topic in optoelectronic materials. Searches for "halogenated benzene for OLEDs" or "cross-coupling in material synthesis" often lead to discussions involving this compound, underscoring its interdisciplinary importance.

From a synthetic perspective, the stability of 3-Bromo-4-iodoisopropylbenzene under various reaction conditions is a notable advantage. Chemists frequently inquire about "storage conditions for bromo-iodo compounds" or "handling sensitive aryl halides", emphasizing the need for proper protocols to maintain its integrity. Best practices include storing the compound in a cool, dry environment under inert atmosphere to prevent degradation, ensuring consistent performance in downstream applications.

The commercial availability of CAS No. 1000578-18-6 has also expanded due to its use in high-throughput screening and combinatorial chemistry. Laboratories engaged in drug discovery often seek "reliable suppliers of halogenated aromatics" or "custom synthesis of bromo-iodo derivatives", driving market growth. Suppliers typically offer this compound with high purity (>98%), validated by HPLC and NMR, to meet stringent research requirements.

Looking ahead, the demand for 3-Bromo-4-iodoisopropylbenzene is expected to rise alongside advancements in catalytic methodologies and bioconjugation techniques. Its compatibility with flow chemistry setups—a trending topic in process optimization—further enhances its appeal. As researchers explore new synthetic routes and applications, this compound will likely remain a cornerstone in the toolkit of chemists worldwide.